5-Nonyn-4-one, 1-hydroxy-8-(phenylmethoxy)-, (8S)-

• CAS No.: 826994-47-2
• Molecular Formula: C16H20O3
• Molecular Weight: 260.33 g/mol
• IUPAC Name: (8S)-1-hydroxy-8-phenylmethoxynon-5-yn-4-one
• InChI: InChI=1S/C16H20O3/c1-14(7-5-10-16(18)11-6-12-17)19-13-15-8-3-2-4-9-15/h2-4,8-9,14,17H,6-7,11-13H2,1H3/t14-/m0/s1
• InChI Key: AMGUEFGKCFJLQK-AWEZNQCLSA-N
• Isomeric SMILES: C[C@@H](CC#CC(=O)CCCO)OCC1=CC=CC=C1
• Canonical SMILES: CC(CC#CC(=O)CCCO)OCC1=CC=CC=C1

Description

5-Nonyn-4-one, 1-hydroxy-8-(phenylmethoxy)-, (8S)- is a chemical compound with the molecular formula C16H20O3 It is known for its unique structure, which includes a nonynone backbone and a phenylmethoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Nonyn-4-one, 1-hydroxy-8-(phenylmethoxy)-, (8S)- typically involves multiple steps, starting from readily available starting materials. The key steps include the formation of the nonynone backbone and the introduction of the phenylmethoxy group. Specific reaction conditions, such as temperature, solvent, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

5-Nonyn-4-one, 1-hydroxy-8-(phenylmethoxy)-, (8S)- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: The phenylmethoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

5-Nonyn-4-one, 1-hydroxy-8-(phenylmethoxy)-, (8S)- has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-Nonyn-4-one, 1-hydroxy-8-(phenylmethoxy)-, (8S)- involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, modulating their activity, and influencing various biochemical processes. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

• 5-Nonyn-4-one, 1-hydroxy-8-(phenylmethoxy)-, (8R)-
• 5-Nonyn-4-one, 1-hydroxy-8-(phenylmethoxy)-, (8S)-

Uniqueness

5-Nonyn-4-one, 1-hydroxy-8-(phenylmethoxy)-, (8S)- is unique due to its specific stereochemistry and functional groups, which confer distinct reactivity and properties compared to similar compounds. Its unique structure makes it valuable for specific applications in research and industry.